Cas no 76111-27-8 (5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol)

5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol structure
76111-27-8 structure
Product Name:5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol
CAS No:76111-27-8
MF:C16H15N3OS
MW:297.374801874161
CID:3057637
PubChem ID:769933
Update Time:2025-04-21

5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-(4-methylphenoxymethyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
    • 5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol
    • CHEMBL1454602
    • DTXSID801143796
    • EN300-110582
    • 76111-27-8
    • CHEBI:112917
    • HMS2666K12
    • Z56276770
    • 5-[(4-methylphenoxy)methyl]-4-phenyl-4H-1,2,4-triazole-3-thiol
    • STK891277
    • AKOS000268519
    • MLS000764552
    • 3-[(4-methylphenoxy)methyl]-4-phenyl-1H-1,2,4-triazole-5-thione
    • CS-0356080
    • 3-(4-Methylphenoxymethyl)-4-phenyl-1H-1,2,4triazole-5(4H)-thione
    • SMR000290157
    • 4-Phenyl-5-((p-tolyloxy)methyl)-4h-1,2,4-triazole-3-thiol
    • 2,4-Dihydro-5-[(4-methylphenoxy)methyl]-4-phenyl-3H-1,2,4-triazole-3-thione
    • Q27193380
    • Inchi: 1S/C16H15N3OS/c1-12-7-9-14(10-8-12)20-11-15-17-18-16(21)19(15)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,21)
    • InChI Key: LNWUGGPDGVUHOY-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC2C=CC(C)=CC=2)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 297.09358328Da
  • Monoisotopic Mass: 297.09358328Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 69Ų

5-(4-methylphenoxy)methyl-4-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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1PlusChem
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